N-{2-[(phenylsulfonyl)amino]ethyl}isonicotinamide

• Molecular Formula: C14H15N3O3S
• Molecular Weight: 305.35 g/mol
• IUPAC Name: N-[2-(benzenesulfonamido)ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C14H15N3O3S/c18-14(12-6-8-15-9-7-12)16-10-11-17-21(19,20)13-4-2-1-3-5-13/h1-9,17H,10-11H2,(H,16,18)
• InChI Key: NABWTJHCKHZKBE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)S(=O)(=O)NCCNC(=O)C2=CC=NC=C2

Description

N-{2-[(phenylsulfonyl)amino]ethyl}isonicotinamide, commonly referred to as PAENI, is a small molecule inhibitor that has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

PAENI exerts its inhibitory effects on cancer cells through the inhibition of the enzyme protein disulfide isomerase (PDI). PDI is involved in the folding and secretion of proteins and is overexpressed in many types of cancer cells. By inhibiting PDI, PAENI disrupts the proper folding and secretion of proteins, leading to cell death.
Biochemical and Physiological Effects
In addition to its inhibitory effects on cancer cells, PAENI has also been shown to have effects on other biological processes. Studies have demonstrated that PAENI can inhibit the replication of the hepatitis C virus and the growth of bacteria such as Staphylococcus aureus. PAENI has also been shown to have anti-inflammatory effects, reducing the production of inflammatory cytokines in response to lipopolysaccharide stimulation.

Advantages and Limitations for Lab Experiments

One advantage of using PAENI in lab experiments is its specificity for PDI inhibition, which allows for targeted inhibition of cancer cells without affecting normal cells. However, one limitation is the potential for off-target effects, as PDI is involved in many biological processes beyond cancer cell growth.

Future Directions

For research on PAENI include further investigation into its mechanisms of action and potential applications in other areas of scientific research beyond cancer and infectious diseases. Additionally, the development of more potent and selective PDI inhibitors based on the structure of PAENI may have therapeutic potential for cancer treatment.

Synthesis Methods

PAENI can be synthesized through a multi-step process involving the reaction of isonicotinic acid with sulfonyl chloride and subsequent reaction with 2-aminoethanethiol. The resulting product is then treated with acetic anhydride to form PAENI.

Scientific Research Applications

PAENI has been shown to have potential applications in scientific research, particularly in the field of cancer research. Studies have demonstrated that PAENI has inhibitory effects on various cancer cell lines, including breast cancer, liver cancer, and lung cancer.